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Compound of Interest

Compound Name:
Mono-2-ethyl-5-hydroxyhexyl

phthalate

Cat. No.: B134459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mono-2-ethyl-5-hydroxyhexyl phthalate (MEHHP) is a prominent secondary oxidative

metabolite of the widely used plasticizer di(2-ethylhexyl) phthalate (DEHP). As a significant

biomarker for DEHP exposure, understanding the chemical properties, metabolic pathways,

and cellular interactions of MEHHP is crucial for toxicological and pharmaceutical research.

This guide provides a comprehensive overview of the chemical structure and properties of

MEHHP, detailed experimental protocols for its detection and quantification, and an exploration

of its known interactions with cellular signaling pathways. All quantitative data is presented in

structured tables, and key processes are visualized using diagrams to facilitate a deeper

understanding of this important xenobiotic metabolite.

Chemical Structure and Properties
Mono-2-ethyl-5-hydroxyhexyl phthalate is a phthalic acid monoester. It is formed in the body

through the metabolic oxidation of mono-2-ethylhexyl phthalate (MEHP), the primary hydrolysis

product of DEHP. The presence of a hydroxyl group in its structure increases its water solubility

compared to its precursors, facilitating its excretion in urine.

Chemical Identifiers and Molecular Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b134459?utm_src=pdf-interest
https://www.benchchem.com/product/b134459?utm_src=pdf-body
https://www.benchchem.com/product/b134459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 40321-99-1

Molecular Formula C16H22O5

Molecular Weight 294.34 g/mol

IUPAC Name
2-(2-ethyl-5-hydroxyhexoxy)carbonylbenzoic

acid

Synonyms MEHHP, 5-OH-MEHP

Chemical Structure:

To cite this document: BenchChem. [An In-depth Technical Guide to Mono-2-ethyl-5-
hydroxyhexyl Phthalate (MEHHP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134459#chemical-structure-and-properties-of-mono-
2-ethyl-5-hydroxyhexyl-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b134459#chemical-structure-and-properties-of-mono-2-ethyl-5-hydroxyhexyl-phthalate
https://www.benchchem.com/product/b134459#chemical-structure-and-properties-of-mono-2-ethyl-5-hydroxyhexyl-phthalate
https://www.benchchem.com/product/b134459#chemical-structure-and-properties-of-mono-2-ethyl-5-hydroxyhexyl-phthalate
https://www.benchchem.com/product/b134459#chemical-structure-and-properties-of-mono-2-ethyl-5-hydroxyhexyl-phthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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